Cas no 124432-63-9 (3-bromo-2-methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 3-bromo-2-methoxy-5-(trifluoromethyl)pyridine
• CAS No: 124432-63-9
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• MDL: MFCD09972202
• CID: 103754
• PubChem ID: 14837018
• Update Time: 2025-11-01

3-bromo-2-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methoxy-5-trifluoromethylpyridine
• 2-(ethylamino)-2-(3-methoxyphenyl)cyclohexan-1-one
• 3-Bromo-2-methoxy-5-(trifluoromethyl)pyridine
• 4-bromo-2-chloro-5-methoxypyridine
• 5-bromo-1-methylpyridin-2(1H)-one
• Pyridine,3-bromo-2-methoxy-5-(trifluoromethyl)-
• Bromides
• 4-Bromo-2-ethoxyanisole
• 5-Bromo-4-octylpyrimidine
• 6-Bromo-2-naphthohydrazide
• 5-Bromo-2-nitrobenzonitrile
• (3-Bromobenzoyl)pyrrolidine
• 2-Bromo-6-chloropyridin-3-ol
• 2-Bromo-6-isopropoxypyridine
• 6-Bromo-2-isopropoxypyridine
• 4-Bromo-1-propyl-1H-pyrazole
• SCHEMBL7916612
• Methyl(2-Fluorophenyl)acetate
• CS-0150566
• EN300-316311
• Pyridine, 3-bromo-2-methoxy-5-(trifluoromethyl)-
• AS-67938
• DTXSID50564546
• 124432-63-9
• FT-0646882
• AMY8015
• SY066506
• AB55678
• J-511875
• AC-33311
• AKOS015834035
• MFCD09972202
• 1-(5-Bromo-2-nitrophenyl)pyrrolidine
• 1-Bromo-4,4-dimethylcyclohex-1-ene
• 1-Bromo-4-fluoro-2-isopropoxybenzene
• 1-Bromo-4-pentylcyclohex-1-ene
• 2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol
• 6-Bromo-N-methylpicolinamide
• DB-122593
• 3-bromo-2-methoxy-5-(trifluoromethyl)pyridine

• MDL： MFCD09972202
• Inchi： 1S/C7H5BrF3NO/c1-13-6-5(8)2-4(3-12-6)7(9,10)11/h2-3H,1H3
• InChI Key： YUDYUCKEWCVXTE-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(F)(F)F)=C1)OC

Computed Properties

• Exact Mass: 254.95100
• Monoisotopic Mass: 254.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.637
• Melting Point: 45-46°C
• Boiling Point: 196.5℃/760mmHg
• Flash Point: 95.7±5.0 °C
• Refractive Index: 1.47
• Solubility: 二氯甲烷；乙酸乙酯;甲醇
• PSA: 22.12000
• LogP: 2.87150
• pka: -1.38±0.20(Predicted)

3-bromo-2-methoxy-5-(trifluoromethyl)pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-bromo-2-methoxy-5-(trifluoromethyl)pyridine

Introduction to 3-bromo-2-methoxy-5-(trifluoromethyl)pyridine (CAS No. 124432-63-9) and Its Recent Applications in Chemical Biology and Medicinal Chemistry

3-bromo-2-methoxy-5-(trifluoromethyl)pyridine, identified by its CAS number 124432-63-9, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural features and potential pharmacological applications. This compound belongs to the pyridine family, which is well-documented for its role in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. The presence of multiple functional groups—such as a bromo substituent, a methoxy group, and a trifluoromethyl moiety—makes it a valuable intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The bromo atom in 3-bromo-2-methoxy-5-(trifluoromethyl)pyridine serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are widely employed in the construction of complex molecular architectures, enabling the synthesis of heterocyclic derivatives with tailored biological activities. The methoxy group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the trifluoromethyl group is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a common feature in drug-like molecules designed to improve pharmacokinetic profiles.

In recent years, 3-bromo-2-methoxy-5-(trifluoromethyl)pyridine has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are critical in oncology research. The pyridine core is frequently found in kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzymatic activity. The incorporation of electron-withdrawing groups like the trifluoromethyl moiety enhances the potency of these inhibitors by improving interactions with the enzyme’s active site. Furthermore, the bromo substituent allows for further derivatization, enabling fine-tuning of selectivity and efficacy.

Another notable application of 3-bromo-2-methoxy-5-(trifluoromethyl)pyridine lies in the development of antiviral agents. Pyridine derivatives have shown promise in inhibiting viral proteases and polymerases, which are essential for viral replication. The structural features of this compound facilitate interactions with key amino acid residues in viral proteins, leading to potent inhibition. Recent research has highlighted its role in synthesizing novel antiviral drugs that target emerging pathogens, underscoring its importance in global health initiatives.

The pharmaceutical industry has also leveraged 3-bromo-2-methoxy-5-(trifluoromethyl)pyridine for designing central nervous system (CNS) therapeutics. The ability of pyridine derivatives to cross the blood-brain barrier makes them attractive candidates for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Functional groups like the methoxy and trifluoromethyl moieties contribute to optimizing pharmacokinetic properties, ensuring adequate brain penetration and prolonged bioavailability. Preclinical studies have reported promising results from compounds derived from this scaffold, highlighting their potential as future treatments.

Agrochemical applications of 3-bromo-2-methoxy-5-(trifluoromethyl)pyridine are equally noteworthy. Pyridine-based compounds are widely used as intermediates in synthesizing herbicides, fungicides, and insecticides. The structural diversity offered by this compound allows chemists to design molecules with specific modes of action against pests and weeds while minimizing environmental impact. Recent advancements in green chemistry have prompted researchers to explore sustainable synthetic routes for these agrochemicals, where 3-bromo-2-methoxy-5-(trifluoromethyl)pyridine plays a pivotal role as a precursor.

The synthetic methodologies involving 3-bromo-2-methoxy-5-(trifluoromethyl)pyridine continue to evolve with advancements in catalytic systems and reaction optimization techniques. Transition-metal-catalyzed reactions have been particularly instrumental in diversifying its derivatives through cross-coupling strategies. These methods not only enhance efficiency but also reduce waste generation, aligning with sustainable chemistry principles. Additionally, computational chemistry approaches have been employed to predict novel derivatives with enhanced biological activity, further expanding its utility.

Future directions for research on 3-bromo-2-methoxy-5-(trifluoromethyl)pyridine include exploring its role in drug discovery beyond traditional therapeutic areas. Emerging fields such as precision medicine and personalized therapy demand innovative molecular tools, and pyridine derivatives fit well into this landscape due to their modularity and functional group compatibility. Furthermore, green chemistry initiatives are driving efforts to develop eco-friendly synthetic routes for this compound, ensuring long-term sustainability.

In conclusion,3-bromo-2-methoxy-5-(trifluoromethyl)pyridine (CAS No. 124432-63-9) remains a cornerstone molecule in chemical biology and medicinal chemistry due to its structural versatility and broad range of applications. Its continued exploration promises new insights into disease mechanisms and innovative solutions for global health challenges. As research progresses，this compound will undoubtedly play an increasingly significant role in shaping the future of drug discovery and industrial applications.